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Compound of Interest

Compound Name: Diisoamylamine

Cat. No.: B1670623

An In-depth Technical Guide to the Physicochemical Properties of Diisoamylamine: Boiling
and Melting Points

Introduction

Diisoamylamine (CAS No. 544-00-3), a secondary amine with the chemical formula
C10H23N, is a colorless to pale yellow liquid utilized as a solvent and an intermediate in
various chemical syntheses.[1][2][3] For researchers, scientists, and professionals in drug
development, a thorough understanding of its physicochemical properties is paramount for its
effective application and for ensuring the purity of synthesized compounds. This guide provides
a detailed overview of the boiling and melting points of diisoamylamine, the experimental
protocols for their determination, and a logical workflow for purity assessment.

Physicochemical Data of Diisoamylamine

The fundamental physical properties of diisoamylamine are summarized below. These
constants are critical for its handling, storage, and application in experimental settings.
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Property Value Reference

Melting Point -44°C [11[4]

Boiling Point 187-188°C

Molecular Formula C10H23N

Molecular Weight 157.30 g/mol

Density 0.767 - 0.774 g/lcm3

Flash Point 46.6°C

Water Solubility Slightly soluble

Solubility Soluble in ethanol, ethyl ether,
chloroform

Appearance Colorless to light yellow clear

liquid

Experimental Protocols for Determination of
Physical Constants

Accurate determination of boiling and melting points is crucial for verifying the identity and
purity of a substance. Impurities typically cause a depression in the melting point and an
elevation or broadening of the boiling point range.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the micro-reflux capillary method is a precise technique.

Materials:
e Small test tube
o Capillary tube (sealed at one end)

o Thermometer or digital temperature probe
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e Heating apparatus (e.g., aluminum block heater, oil bath)
o Sample of diisoamylamine

Procedure:

Sample Preparation: Place a few milliliters of diisoamylamine into the small test tube.

o Capillary Insertion: Invert the sealed capillary tube and place it inside the test tube containing
the sample, with the open end submerged in the liquid.

e Apparatus Setup: Secure the test tube in the heating block and immerse a thermometer or
temperature probe into the sample, ensuring the bulb is close to the capillary but not
touching it.

e Heating: Begin heating the apparatus at a steady and slow rate. As the temperature rises, air
trapped in the capillary tube will be expelled, visible as a slow stream of bubbles.

o Observation: As the liquid approaches its boiling point, the rate of bubbling from the capillary
will increase significantly to form a continuous stream.

e Recording the Boiling Point: Stop heating once a rapid and continuous stream of bubbles is
observed. The bubbling will slow down as the apparatus cools. The boiling point is the
temperature at which the liquid just begins to enter the capillary tube. This is the point where
the vapor pressure of the sample equals the atmospheric pressure.

 Verification: For accuracy, allow the apparatus to cool and repeat the determination. A pure
compound will exhibit a sharp and consistent boiling point.

Determination of Melting Point

Given the low melting point of diisoamylamine (-44°C), a standard heating block apparatus is
unsuitable. A specialized low-temperature apparatus or a cooling bath method is required.

Materials:

e Capillary tube
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Low-temperature thermometer or digital probe

Cooling bath (e.qg., dry ice/acetone or ethanol)

Stirring mechanism

Sample of diisoamylamine (previously frozen)

Procedure:

Sample Preparation: A small, solidified sample of diisoamylamine is introduced into a
capillary tube.

o Apparatus Setup: The capillary tube is attached to a low-temperature thermometer. The
assembly is then placed in a cooling bath that has been cooled to a temperature below the
expected melting point.

e Controlled Warming: The bath is allowed to warm very slowly while being continuously
stirred to ensure uniform temperature distribution.

e Observation and Recording: The sample is observed closely. The temperature at which the
first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the last solid crystal disappears is recorded as the end of the melting
range.

o Purity Assessment: A sharp melting range (typically 0.5-1.0°C) is indicative of a pure
compound.

Visualization of Purity Assessment Workflow

The determination of physical constants like boiling and melting points is a fundamental step in
the quality control and purity verification of chemical compounds. The following workflow
illustrates the logical steps a researcher would take to assess a sample of diisoamylamine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1670623?utm_src=pdf-body
https://www.benchchem.com/product/b1670623?utm_src=pdf-body
https://www.benchchem.com/product/b1670623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Receive Diisoamylamine Sample

' '

Determine Boiling Point Determine Melting Point

' '

Compare with Literature Values
(BP: 187-188°C, MP: -44°C)

Boiling Point Match? —]
Melting Point Match? No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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